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Abstract

Ethyltrichlorosilane (ETCS), with the CAS number 115-21-9, is a volatile, colorless, and
fuming liquid organosilicon compound with a pungent odor.[1] Its high reactivity, particularly its
vigorous reaction with water and other protic solvents, makes it a crucial intermediate in the
synthesis of a wide array of silicon-containing materials. This guide provides a comprehensive
overview of the physical and chemical properties of ethyltrichlorosilane, detailed experimental
protocols for its synthesis, purification, and key applications, as well as essential safety and
handling information. The content is structured to serve as a practical resource for laboratory
and industrial applications.

Physicochemical Properties

Ethyltrichlorosilane is a flammable and corrosive liquid that requires careful handling in a
controlled environment.[2] Its key physical and chemical properties are summarized in the
tables below.

Table 1: Physical Properties of Ethyltrichlorosilane
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Property Value Reference(s)
Molecular Formula C2HsCIsSi [1]
Molecular Weight 163.51 g/mol [1]
Appearance Colorless fuming liquid [1]
Odor Pungent [1]
Boiling Point 99.5 °C (211.1 °F) [1]
Melting Point -105.6 °C (-158.1 °F)

Flash Point 13.9 °C (57 °F) [1]
Density 1.238 g/mL at 25 °C

Vapor Pressure 55 mmHg at 20 °C

Vapor Density 5.6 (Air=1) [1]
Refractive Index 1.4256 at 20 °C [1]

Soluble in ether, benzene, and
Solubility other organic solvents. Reacts [1]

with water.

Table 2: Chemical Properties and Reactivity of
Ethyltrichlorosilane
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Property Description Reference(s)

Reacts violently with water,
o ) steam, or moist air to produce
Reactivity with Water ] ) [3]
heat and toxic, corrosive fumes

of hydrogen chloride (HCI).

Reacts with alcohols to form
Reactivity with Alcohols alkoxy silanes and hydrogen [3]

chloride.

When heated to
N decomposition, it emits highly
Thermal Decomposition ] ] [1]
toxic fumes of chlorine and

phosgene.

Highly corrosive to most
o metals in the presence of
Corrosivity ] ] [1]
moisture due to the formation

of HCI.

Readily hydrolyzes to form
) ethylsilanetriol, which can then
Hydrolysis [1]
condense to form

polysiloxanes (silicones).

Spectral Data

The following tables summarize the key spectral data for ethyltrichlorosilane, which are
crucial for its identification and characterization.

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~1.15 Triplet 3H -CHs

~1.45 Quartet 2H -CH2-
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Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.

Table 4: *C NMR Spectral Data (CDCIz)

Chemical Shift (ppm)

Assignment

~7.5

-CHs

~17.5

-CH2-

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.

Table 5: Key Mass Spectrometry (MS) Fragments

(Electron lonization)

mlz

Proposed Fragment

162/164/166 [CH3CH2SICls]* (Molecular lon)
133/135/137 [SiCl3]*

98/100 [CH3CH2SICl2]*

63/65 [SiCl*

29 [CH3CH2]*

Note: The presence of chlorine isotopes (3>Cl and 3’Cl) results in characteristic isotopic

patterns for chlorine-containing fragments.

Table 6: Infrared (IR) Spectroscopy Data

Wavenumber (cm~12)

Vibrational Mode

~2970-2880 C-H stretch (alkyl)
~1460, 1380 C-H bend (alkyl)
~800-600 Si-Cl stretch
~1240 Si-C stretch
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Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and
common applications of ethyltrichlorosilane.

Synthesis of Ethyltrichlorosilane

Ethyltrichlorosilane can be synthesized via several routes, with the "direct process" being the
most common industrial method. For laboratory-scale synthesis, the Grignard reaction offers a
more convenient approach.

This protocol describes the synthesis of ethyltrichlorosilane from ethylmagnesium bromide
and silicon tetrachloride.

Materials:

Magnesium turnings

 lodine crystal (as initiator)

e Anhydrous diethyl ether

e Ethyl bromide

« Silicon tetrachloride (SiCla)

e Dry nitrogen or argon gas supply

o Standard reflux apparatus (three-necked flask, condenser, dropping funnel)
Procedure:

o Preparation of Grignard Reagent:

o Set up a flame-dried three-necked flask equipped with a reflux condenser, a dropping
funnel, and a nitrogen inlet.

o Add magnesium turnings to the flask along with a small crystal of iodine.
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In the dropping funnel, place a solution of ethyl bromide in anhydrous diethyl ether.

Slowly add a small amount of the ethyl bromide solution to the magnesium. The reaction
should initiate, as indicated by the disappearance of the iodine color and gentle refluxing.

Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate
that maintains a steady reflux.

After the addition is complete, continue to reflux the mixture for an additional 30 minutes to
ensure complete formation of the Grignard reagent (ethylmagnesium bromide).

Reaction with Silicon Tetrachloride:

[e]

Cool the Grignard reagent solution in an ice bath.

In a separate dropping funnel, place a solution of silicon tetrachloride in anhydrous diethyl
ether.

Add the silicon tetrachloride solution dropwise to the cooled Grignard reagent with
vigorous stirring. Maintain the reaction temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature. Continue stirring for 1-2 hours.

Work-up and Isolation:

o

[¢]

[¢]

[e]

o

The reaction mixture will contain the product, unreacted starting materials, and
magnesium salts as a precipitate.

Filter the mixture under an inert atmosphere to remove the magnesium salts.
Wash the collected solids with anhydrous diethyl ether to recover any entrained product.
Combine the filtrate and the washings.

The crude ethyltrichlorosilane in diethyl ether can be purified by fractional distillation.
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Crude Ethyltrichlorosilane

'

Assemble Dry Fractional
Distillation Apparatus

'

Gentle Heating under
Inert Atmosphere

:

Collect Low-Boiling
Impurities (e.g., Ether)

:

Collect Pure Ethyltrichlorosilane
Fraction at 99.5 °C

L

Stop Distillation Purified Ethyltrichlorosilane
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Glass Slides

Piranha Solution Cleaning
(Hydroxylation)

Rinse with DI Water and Ethanol,
then Oven Dry

Immerse in Ethyltrichlorosilane/
Toluene Solution

Rinse with Toluene, Ethanol, Water,
then Oven Cure

Hydrophobic Glass Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyltrichlorosilane
(CAS Number 115-21-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093397#ethyltrichlorosilane-cas-number-115-21-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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